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Compound Name:
1-carboxylate

CAS No.: 719274-85-8

Cat. No.: B3151680

Get Quote

In the landscape of modern chemistry, the design of novel molecules with tailored properties is

paramount for advancements in drug discovery and materials science. Bicyclo[2.2.2]octane
vinyl ester represents a fascinating, albeit not commonly cataloged, class of compounds that
merges a structurally rigid, three-dimensional bicyclic core with a versatile vinyl ester functional
group. The bicyclo[2.2.2]octane (BCO) framework is increasingly recognized as a valuable
building block, particularly in medicinal chemistry, where it serves as a non-planar bioisostere
for phenyl rings.[1] This substitution can lead to significant improvements in the
physicochemical properties of drug candidates, such as enhanced solubility and metabolic
stability.[1]

This technical guide will provide a comprehensive exploration of a representative molecule
from this class: vinyl bicyclo[2.2.2]octane-2-carboxylate. We will delve into its chemical
structure, molecular weight, and key physicochemical properties. Furthermore, this guide will
present a detailed, field-proven methodology for its synthesis, discuss its reactivity with a focus
on polymerization, and explore its potential applications for researchers, scientists, and drug
development professionals.
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Core Molecular Structure and Properties

The foundational components of vinyl bicyclo[2.2.2]octane-2-carboxylate are the
bicyclo[2.2.2]octane core and the vinyl ester functional group. Understanding these individual
parts is key to appreciating the properties of the combined molecule.

The Bicyclo[2.2.2]octane Scaffold: A 3D-Rich Phenyl
Ring Bioisostere

The bicyclo[2.2.2]octane system is a highly constrained, cage-like structure composed of three
fused six-membered rings in a boat conformation.[2] This rigidity imparts a predictable three-
dimensional geometry, which is highly advantageous in the rational design of molecules
intended to interact with specific biological targets.[1]

In drug development, there is a growing emphasis on moving away from "flat" aromatic
structures to improve compound developability. The introduction of scaffolds with a higher
fraction of sp3-hybridized carbons can enhance solubility and reduce off-target effects. The
BCO core is an exemplary 3D-rich scaffold that can mimic the spatial arrangement of
substituents on a para-substituted phenyl ring, making it a valuable bioisostere.

para-Substituted Phenyl Ring Bicyclo[2.2.2]octane Bioisostere

R1-Ph-R2 -----—--f=o=-o=moo= o te o ene # R1-BCO-R2
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BCO as a 3D bioisostere for a phenyl ring.

The Vinyl Ester Functional Group: A Versatile Reactive
Handle

Vinyl esters are a class of organic compounds featuring an ester linkage to a vinyl group. They
are key intermediates in organic synthesis and are widely used in the production of polymers.
[3] The vinyl group can undergo free-radical polymerization, making these compounds valuable
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monomers for creating a wide range of materials, from adhesives and coatings to specialized
resins.[3][4] The reactivity of the vinyl ester double bond is generally lower than that of
acrylates and methacrylates, which can be a useful characteristic for controlling polymerization
kinetics in copolymer systems.[5][6]

Vinyl Bicyclo[2.2.2]octane-2-carboxylate:
Physicochemical Properties

For the purpose of this guide, we will focus on vinyl bicyclo[2.2.2]octane-2-carboxylate. The
properties of its constituent acid, bicyclo[2.2.2]octane-2-carboxylic acid, are well-documented.

[2][71[8][°]

Vinyl Bicyclo[2.2.2]octane-2-carboxylate

C11H1602
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Chemical structure of vinyl bicyclo[2.2.2]octane-2-carboxylate.

Property Value Source
Molecular Formula C11H1602 Calculated
Molecular Weight 180.24 g/mol Calculated
vinyl bicyclo[2.2.2]octane-2-
IUPAC Name
carboxylate
CAS Number Not assigned

) Bicyclo[2.2.2]octane-2-
Precursor Acid ] ] [7]
carboxylic acid

Precursor Acid MW 154.21 g/mol [718]

Precursor Acid CAS 29221-25-8 [21[7119]
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Synthesis of Vinyl Bicyclo[2.2.2]octane-2-
carboxylate

The synthesis of vinyl esters from carboxylic acids is a well-established transformation in
organic chemistry. One of the most efficient and widely used methods is the palladium-
catalyzed transvinylation reaction using vinyl acetate as the vinyl source.[10][11] This method
avoids the direct use of acetylene gas and proceeds under relatively mild conditions.

Proposed Synthetic Pathway

The synthesis of vinyl bicyclo[2.2.2]octane-2-carboxylate can be achieved via a palladium(ll)-
catalyzed exchange reaction between bicyclo[2.2.2]octane-2-carboxylic acid and vinyl acetate.

Bicyclo[2.2.2]octane-2-carboxylic Acid X .
yelol2.2.2] Y Transvinylation

T

Vinyl Bicyclo[2.2.2]octane-2-carboxylate

Vinyl Acetate ...t
Pd(OAC)2 (cat)
Ligand (e.g., 2,2"-bipyridyl)
Base (e.g., Na2CO3)
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Proposed synthesis of vinyl bicyclo[2.2.2]octane-2-carboxylate.

Experimental Protocol: Palladium-Catalyzed
Transvinylation

This protocol is adapted from established procedures for the vinylation of carboxylic acids.[10]
[11]

Materials:
» Bicyclo[2.2.2]octane-2-carboxylic acid

» Vinyl acetate (inhibitor-free)
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o Palladium(ll) acetate [Pd(OACc)z]

e 2,2'-Bipyridyl

e Anhydrous sodium carbonate (Na2COs)

e Anhydrous toluene

e Dichloromethane (DCM)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic
stirrer, and nitrogen inlet, add bicyclo[2.2.2]octane-2-carboxylic acid (1.0 eq), palladium(ll)
acetate (0.02 eq), 2,2'-bipyridyl (0.04 eq), and anhydrous sodium carbonate (1.5 eq).

o Evacuate and backfill the flask with nitrogen three times.

» Add anhydrous toluene (to a concentration of ~0.5 M of the carboxylic acid) and an excess of
vinyl acetate (5.0 eq).

e Heat the reaction mixture to reflux (approximately 80-90 °C) under a nitrogen atmosphere.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

o Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with dichloromethane and filter through a pad of celite to remove the
catalyst and inorganic salts.

o Wash the filtrate with saturated aqueous NaHCOs solution, followed by brine.
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» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure.

 Purify the crude product by flash column chromatography on silica gel (e.g., using a
hexane/ethyl acetate gradient) to yield the pure vinyl bicyclo[2.2.2]octane-2-carboxylate.

Reactivity and Potential Applications

The unique combination of a rigid, 3D scaffold and a polymerizable functional group makes
vinyl bicyclo[2.2.2]octane-2-carboxylate a promising candidate for several applications.

Polymer Chemistry and Materials Science

The vinyl ester group can undergo free-radical polymerization, allowing for the incorporation of
the rigid BCO scaffold into polymer backbones. This can lead to materials with enhanced
thermal stability, higher glass transition temperatures, and improved mechanical properties.

» Homopolymerization: The homopolymer of vinyl bicyclo[2.2.2]octane-2-carboxylate would be
expected to be a rigid, amorphous material with a high softening point.

» Copolymerization: Copolymerization with other vinyl monomers (e.g., acrylates, styrenics)
could be used to tune the properties of the resulting polymer. Due to the relatively low
reactivity of the vinyl ester double bond, it may act as a modulating comonomer, influencing
the polymerization kinetics and the final polymer architecture.[5]

Drug Discovery and Medicinal Chemistry

While the vinyl ester group itself is not typically a stable pharmacophore due to potential
hydrolysis, it can serve as a valuable synthetic intermediate.

» Scaffold for Further Derivatization: The BCO core with the ester functionality can be a
starting point for the synthesis of more complex molecules. The ester can be hydrolyzed to
the carboxylic acid, which can then be coupled with amines or other nucleophiles to build a
library of compounds for biological screening.

e Bio-conjugation Handle: The vinyl group could potentially be used in click-chemistry-type
reactions for bioconjugation, although other functional groups are more commonly employed
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for this purpose. The primary value in this context remains the BCO scaffold's ability to act as
a 3D bioisostere.[1]

Conclusion

Bicyclo[2.2.2]octane vinyl ester, represented here by vinyl bicyclo[2.2.2]octane-2-carboxylate, is
a molecule of significant potential, bridging the gap between advanced materials and medicinal
chemistry. Its synthesis from readily available precursors via established catalytic methods
makes it an accessible target for research. The rigid, three-dimensional BCO core offers a
modern approach to molecular design, particularly in the "escape from flatland" strategy in drug
discovery, while the vinyl ester group provides a gateway to novel polymers with tailored
properties. This guide provides a foundational understanding and practical protocols to
encourage further exploration of this and related compounds by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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